Cas no 661470-57-1 (9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-)

9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- structure
661470-57-1 structure
Product Name:9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
CAS No:661470-57-1
MF:C13H18N2S
MW:234.360421657562
CID:1703881
Update Time:2024-08-31

9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
    • Inchi: 1S/C13H18N2S/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(10-15)16-12/h1-5,12-14H,6-10H2
    • InChI Key: IUYZAOAAKMGDFB-UHFFFAOYSA-N
    • SMILES: C12SC(CNC1)CN(CC1=CC=CC=C1)C2

Computed Properties

  • Exact Mass: 234.11924

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 358.5±42.0 °C(Predicted)
  • PSA: 15.27
  • pka: 8.58±0.20(Predicted)

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